Cas no 560131-07-9 (Heptanoic acid, 2-(2-propynyl)-, ethyl ester)

• Product Name: Heptanoic acid, 2-(2-propynyl)-, ethyl ester
• CAS No: 560131-07-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1596750
• Update Time: 2024-09-12

Heptanoic acid, 2-(2-propynyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-(2-propynyl)-, ethyl ester
• Heptanoic acid, 2-(2-propyn-1-yl)-, ethyl ester

• Inchi： 1S/C12H20O2/c1-4-7-8-10-11(9-5-2)12(13)14-6-3/h2,11H,4,6-10H2,1,3H3
• InChI Key： YEHHKWJFNLMSNJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC#C)CCCCC

Computed Properties

• Exact Mass: 196.1464

Experimental Properties

• Density: 0.916±0.06 g/cm3(Predicted)
• Boiling Point: 258.9±23.0 °C(Predicted)
• PSA: 26.3